2-amino-3-(2H-indazol-3-yl)propanoic acid;hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-amino-3-(2H-indazol-3-yl)propanoic acid;hydrochloride is a useful research compound. Its molecular formula is C10H12ClN3O2 and its molecular weight is 241.68. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Structural Analysis
Synthesis Methods
The compound has been utilized in various synthesis processes. For instance, it's involved in the synthesis of 3-(5-amino-1H-1,2,4-triazol-3-yl)propanoic acid, showcasing its role in creating complex organic structures (Chernyshev, Chernysheva, & Starikova, 2010).
Fluorescence Derivatisation
It has been used in fluorescence derivatisation of amino acids, highlighting its potential in biochemical assays and biological research (Frade, Barros, Moura, & Gonçalves, 2007).
Chemical Modification and Characterization
Chemical Modifications
This compound is involved in the modification of polymers for potential medical applications, demonstrating its versatility in materials science (Aly & El-Mohdy, 2015).
Analytical Characterization
It is used in the study of polymorphism in pharmaceutical compounds, aiding in the understanding of drug formulation and stability (Vogt et al., 2013).
Biomedical Applications
DNA Binding and Antiproliferative Activity
Research has explored its use in the synthesis of novel Pt(II)-complexes, which have shown potential in binding RNA biomedical targets and exhibiting cytotoxic activity on cancer cells (Riccardi et al., 2019).
Enzymatic Preparation for Drug Synthesis
It has been used in enzymatic routes for preparing key intermediates needed for drug synthesis, demonstrating its importance in pharmaceutical manufacturing (Hanson et al., 2008).
Imaging and Diagnostic Applications
Brain Tumor Imaging
The compound has been evaluated for its potential in brain tumor imaging using positron emission tomography, indicating its use in advanced diagnostic techniques (McConathy et al., 2010).
Corrosion Inhibition in Medical Instruments
Research indicates its potential in corrosion inhibition, particularly relevant in maintaining the integrity of medical instruments in acidic environments (Vikneshvaran & Velmathi, 2017).
Safety and Hazards
Future Directions
Properties
IUPAC Name |
2-amino-3-(2H-indazol-3-yl)propanoic acid;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11N3O2.ClH/c11-7(10(14)15)5-9-6-3-1-2-4-8(6)12-13-9;/h1-4,7H,5,11H2,(H,12,13)(H,14,15);1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WJIVZIZIFFEEQI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(NN=C2C=C1)CC(C(=O)O)N.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12ClN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
241.67 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
908330-77-8 |
Source
|
Record name | 2-amino-3-(1H-indazol-3-yl)propanoic acid hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.